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Compound of Interest

Compound Name: Boc-3-iodo-L-tyrosine

Cat. No.: B112932 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Boc-3-iodo-L-tyrosine. The

following procedures are designed to ensure a safe laboratory environment and operational

efficiency.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data can vary, it is crucial to handle Boc-3-iodo-L-tyrosine with care,

assuming it may cause skin, eye, and respiratory irritation. The recommended personal

protective equipment is mandatory to minimize exposure.

Summary of Recommended Personal Protective Equipment[1]
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Protection Type Equipment Specifications & Remarks

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Must be worn at all times in the

laboratory. Use chemical

safety goggles when there is a

risk of splashing.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use.

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[1][2]

Skin and Body Protection Standard laboratory coat.

For larger quantities or when

there is a risk of significant

spillage, consider additional

protective clothing.[1]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95).

Necessary when engineering

controls like a fume hood are

insufficient to control exposure

to dust or aerosols.[1]

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is essential for the safe handling of Boc-3-iodo-L-
tyrosine.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood, to minimize

inhalation of dust.[3]

Assemble all necessary PPE and have it readily available.

Keep an eyewash station and safety shower accessible.[4]
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Handling:

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and keep the compound away from sources of ignition.[3][5]

When weighing or transferring the powder, do so carefully to prevent it from becoming

airborne.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4][5]

The recommended storage temperature is often between 0-8°C.[6]

First Aid Measures
In the event of exposure, take the following immediate actions:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5]
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Disposal Plan
Proper disposal of Boc-3-iodo-L-tyrosine and its containers is crucial to prevent

environmental contamination.

Waste Disposal Protocol:

Segregation: Do not mix with non-hazardous waste.[3]

Containment:

Collect solid waste in a clearly labeled, sealed, and designated hazardous waste

container.[3]

Collect liquid waste from reactions in a separate, compatible, and labeled container.[3]

Disposal: Arrange for disposal by a licensed hazardous waste disposal company. Follow all

local, state, and federal regulations.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Boc-3-
iodo-L-tyrosine.
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Workflow for Safe Handling and Disposal of Boc-3-iodo-L-tyrosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

